Epifluorohydrin

• IUPAC Name: 2-(fluoromethyl)oxirane
• InChI: InChI=1S/C3H5FO/c4-1-3-2-5-3/h3H,1-2H2
• InChI Key: OIFAHDAXIUURLN-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CF
• Molecular Formula: C3H5FO
• DSSTOX Substance ID: DTXSID4025244
• Molecular Weight: 76.07 g/mol
• Physical Description: Epifluorohydrin is a clear colorless liquid. (NTP, 1992)
• Boiling Point: 185 to 187 °F at 760 mmHg (NTP, 1992)
• Flash Point: 40 °F (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 61 °F (NTP, 1992)
• Density: 1.09 at 68 °F (NTP, 1992) - Denser than water; will sink
• CAS RN: 503-09-3

Description

Epifluorohydrin (EFH) is a highly reactive and volatile organic compound (VOC) used in various applications, especially in the production of polymers and plastics. It is also known as 1,1,1-trifluoro-2-hydroxypropane and has the molecular formula C3H5F3O. EFH is an important chemical intermediate in the synthesis of various fluorinated compounds, including polymers and plastics. EFH is a colorless liquid with a pungent odor and is slightly soluble in water. It is a highly reactive compound and can cause irritation to the eyes and skin.

Scientific Research Applications

Rotational Spectrum Analysis

Epifluorohydrin's rotational spectrum has been measured using chirped-pulse Fourier transform microwave spectroscopy. This study provided insights into the molecular structure and dynamics of this compound, contributing to a deeper understanding of its chemical properties (Brown et al., 2006).

Biocatalytic Applications

This compound has been utilized in biocatalytic applications, particularly in the ring-opening reactions catalyzed by halohydrin dehalogenase. This enzyme-mediated reaction demonstrates high regioselectivity, producing racemic 1-substituted 3-fluoro-2-propanols under mild conditions, indicating potential for synthesis in organic chemistry (Majerić Elenkov et al., 2018).

Analytical Chemistry Applications

In analytical chemistry, this compound has been identified as a trace byproduct in drinking water treated with ozonation. A method based on aqueous-phase aminolysis, combined with solid-phase extraction and gas chromatography-mass spectrometry, has been effective in detecting this compound in water, highlighting its environmental and health relevance (Khan et al., 2006).

Radiochemistry and Imaging

In radiochemistry, Scandium triflate-catalyzed N-[18F]fluoroalkylation of aryl- or heteroaryl-amines with [18F]this compound has been explored. This method offers a way to create N-[18F]fluoroalkylated anilines, which are valuable in positron emission tomography imaging, contributing significantly to medical diagnostics and research (Fujinaga et al., 2022).

Safety and Hazards

Epifluorohydrin is highly flammable and causes severe skin burns and eye damage. It may cause an allergic skin reaction and is toxic if swallowed or in contact with skin. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound.

Mechanism of Action

Target of Action

Epifluorohydrin, also known as 1,2-Epoxy-3-fluoropropane , is a chemical compound used in various applications.

Mode of Action

This compound is a halogenated epoxide . Epoxides are highly reactive and can polymerize in the presence of catalysts or when heated . They can react with acids, bases, and oxidizing and reducing agents . The mode of action of this compound is likely related to its reactivity as an epoxide .

Biochemical Pathways

Given its reactivity, it may interact with various biochemical pathways, potentially leading to a variety of downstream effects .

Action Environment

This compound is highly flammable and water-soluble . It reacts, possibly violently, with water in the presence of acid and other catalysts . The chlorinated derivative has been shown to be incompatible with aniline, strong oxidizers, sulfuric acid, isopropylamine, zinc, aluminum, iron, etc . Therefore, the environment in which this compound is used or stored can significantly influence its action, efficacy, and stability .

Biochemical Analysis

Biochemical Properties

Epifluorohydrin plays a significant role in biochemical reactions due to its highly reactive epoxide group. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound can react with nucleophiles such as amino acids, peptides, and proteins, leading to the formation of covalent bonds. This reactivity is utilized in the synthesis of complex organic molecules and in modifying biomolecules for research purposes .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by interacting with cellular proteins and enzymes, potentially leading to changes in cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound can result in oxidative stress, organelle damage, and apoptosis in single cells . These effects are due to its ability to form covalent bonds with cellular components, disrupting normal cellular functions.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules through its epoxide group. This interaction can lead to enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction. This compound can also cause changes in gene expression by modifying transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s effects on cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under controlled conditions but can degrade when exposed to heat, light, or reactive chemicals. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can cause persistent changes in cellular function, including sustained oxidative stress and chronic inflammation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may cause mild cellular stress and transient changes in cellular metabolism. At high doses, it can lead to significant toxic effects, including organ damage, severe oxidative stress, and apoptosis. These dose-dependent effects are critical for determining safe exposure levels and understanding the compound’s toxicity profile .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with enzymes that metabolize epoxides. It can be metabolized by epoxide hydrolases, which convert it into less reactive diols. This metabolic conversion is essential for detoxifying this compound and preventing its accumulation in tissues. The compound’s effects on metabolic flux and metabolite levels are also significant, as it can alter the balance of metabolic pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters and binding proteins, affecting its localization and accumulation. The compound’s distribution is influenced by its lipophilicity and reactivity, which determine its ability to penetrate cell membranes and reach specific cellular compartments .

Subcellular Localization

This compound’s subcellular localization is determined by its interactions with cellular components and its chemical properties. It can localize to various organelles, including the endoplasmic reticulum and mitochondria, where it can exert its effects on cellular function. Targeting signals and post-translational modifications may also play a role in directing this compound to specific subcellular compartments .

Q & A

Q1: What is the molecular formula and weight of epifluorohydrin?

A1: this compound has a molecular formula of C3H5FO and a molecular weight of 92.07 g/mol.

Q2: What are the key spectroscopic features of this compound?

A: this compound displays characteristic peaks in infrared (IR) and Raman spectra. Studies show that the number of bands disappearing upon annealing a solid sample suggests a single conformation in the crystalline state. [] Furthermore, analysis of 1H and 19F nuclear magnetic resonance (NMR) spectra provides valuable information about the predominant rotational isomers and their conformations in different solvents. [, , , ] Temperature-dependent Fourier-transform infrared (FT-IR) spectroscopy, coupled with ab initio calculations, further elucidates the conformational stability of this compound. []

Q3: How many conformations does this compound exhibit, and how do they influence its properties?

A: this compound exists in three stable conformations: cis and two non-equivalent gauche conformers. Evidence for these conformations comes from the observation of spectral triplets in IR and Raman spectra of the liquid and gaseous phases. [] The relative populations of these conformers influence the compound's optical rotation, which has been studied both in the vapor phase and in various solvents. []

Q4: How does solvation affect the optical rotation of this compound?

A: Solution-phase studies reveal that the optical rotation of this compound is significantly influenced by the nature of the solvent. [] This sensitivity to the solvent environment arises from the interplay between the different conformations adopted by the molecule and the specific interactions it forms with surrounding solvent molecules.

Q5: What computational methods have been used to study the structure and properties of this compound?

A: Density functional theory (DFT) calculations have been instrumental in elucidating the structural and electronic factors responsible for the observed optical rotation of this compound. [] These calculations provide insights into the relative energies of the different conformations and their individual contributions to the overall chiroptical properties.

Q6: How does this compound react with boron atoms in the gas phase?

A: Gas-phase kinetic studies have shown that this compound reacts with boron atoms with a rate constant of 7.7 x 10^-11 cm³ molecule^-1 s^-1 at 300 K. [] MNDO calculations suggest that the reaction proceeds through the formation of a bound complex between boron and the oxygen atom of the epoxide ring.

Q7: How can this compound be used in the synthesis of PET radiotracers?

A: this compound, specifically its ¹⁸F-labeled isotopologue ([¹⁸F]this compound), serves as a versatile synthon for introducing the 3-[¹⁸F]fluoro-2-hydroxypropyl moiety into PET radiotracers. [, , ] This approach has been successfully applied in the synthesis of [¹⁸F]fluoromisonidazole ([¹⁸F]FMISO), a radiotracer used for imaging hypoxic cells in tumors and ischemic tissues. [, ]

Q8: What role does this compound play in the study of surface reactivity?

A: this compound is employed to investigate the reactivity of epoxy functionalities with surfaces, a crucial aspect of adhesion science. [] Studies using plasma-polymerized surfaces with gradients in carboxylic acid group concentration have demonstrated that the level of this compound chemisorption depends significantly on the carboxylic acid content. []

Q9: How does this compound interact with halohydrin dehalogenases?

A: this compound can be transformed by halohydrin dehalogenases. [] While specific details of these transformations are not provided in the abstracts, this interaction highlights the potential for enzymatic degradation of this compound.

Q10: What is the significance of this compound's interaction with a chiral vanadyl salen complex?

A: Studies employing EPR, ENDOR, HYSCORE, and DFT have investigated the chiral interaction between this compound and a chiral vanadyl salen complex. [] The observed enantiomer discrimination of this compound by the complex arises from a delicate balance of H-bonding, steric effects, and electrostatic interactions. This work highlights the potential for utilizing chiral metal complexes in enantioselective catalysis involving this compound.

Q11: How is this compound degraded by Xanthobacter strain Py2?

A: Xanthobacter strain Py2, when grown on propylene, expresses enzymes capable of degrading this compound. [] This degradation process does not involve alkene monooxygenase, as indicated by the lack of inhibition by propyne. Instead, this compound interacts with an epoxidase enzyme, ultimately leading to the formation of chloroacetone, which is further metabolized by the bacterium.

Q12: What is the relative rate of degradation for different epihalohydrins by Xanthobacter strain Py2?

A: The degradation rate of epoxides by Xanthobacter strain Py2 follows the order: propylene oxide > this compound > epichlorohydrin > epibromohydrin. [] This trend suggests that the nature of the halogen substituent influences the substrate specificity and activity of the bacterial degradative enzymes.

Q13: How can trace concentrations of this compound in water be analyzed?

A: Aqueous-phase aminolysis coupled with solid-phase extraction, silylation, and gas chromatography-mass spectrometry (GC-MS) provides a sensitive method for analyzing trace levels of this compound in water. [] This technique achieves detection limits in the range of 5-10 ng/L.

Q14: What are the potential environmental concerns associated with this compound?

A: While the provided abstracts do not directly address the environmental impact of this compound, its use in various chemical processes and potential release into the environment necessitate careful consideration of its ecotoxicological effects. [, ] Implementing appropriate waste management and recycling strategies is crucial to mitigate any negative environmental consequences. []